N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide

• IUPAC Name: N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide
• InChI: InChI=1S/C10H10ClNO3/c11-4-9(13)12-5-7-2-1-3-8-10(7)15-6-14-8/h1-3H,4-6H2,(H,12,13)
• InChI Key: NSOJXPKDRVTBTO-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=CC=CC(=C2O1)CNC(=O)CCl
• Molecular Formula: C10H10ClNO3
• Molecular Weight: 227.64 g/mol

Description

N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide, also known as BDCA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BDCA is a white crystalline solid that is soluble in organic solvents and water.

Mechanism of Action

The mechanism of action of N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide is not fully understood, but it has been suggested that it acts through the inhibition of various signaling pathways. N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide has been found to inhibit the NF-κB pathway, which is involved in the regulation of immune and inflammatory responses. It has also been found to inhibit the JAK/STAT pathway, which is involved in the regulation of cell proliferation and survival.
Biochemical and Physiological Effects
N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which can reduce inflammation. N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide has also been found to induce cell cycle arrest and apoptosis in cancer cells, which can lead to the death of cancer cells. In addition, N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide has been found to inhibit the replication of hepatitis B virus, which can reduce the viral load in infected individuals.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It is also soluble in organic solvents and water, which makes it easy to use in various experiments. However, there are also limitations to its use. N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide is a relatively new compound, and its full potential has not yet been explored. In addition, its mechanism of action is not fully understood, which makes it difficult to predict its effects in various experiments.

Future Directions

There are several future directions for the study of N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide. One area of research is the development of N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide as a potential therapeutic agent for inflammatory diseases, cancer, and viral infections. Further studies are needed to fully understand its mechanism of action and to determine its efficacy and safety in humans. Another area of research is the development of new derivatives of N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide with improved properties, such as increased potency and selectivity. Finally, the use of N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide as a tool for studying various signaling pathways and biological processes should also be explored.
Conclusion
In conclusion, N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide is a chemical compound that has shown potential therapeutic applications in various scientific research fields. Its synthesis method is relatively simple, and it has been found to have anti-inflammatory, anti-tumor, and anti-viral activities. Its mechanism of action is not fully understood, but it has been suggested that it acts through the inhibition of various signaling pathways. N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide has several advantages for use in lab experiments, but there are also limitations to its use. Further studies are needed to fully understand its potential and to determine its efficacy and safety in humans.

Synthesis Methods

N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 1,3-benzodioxole with chloroacetyl chloride in the presence of a base to form 4-chloro-1,3-benzodioxole-5-carboxylic acid, which is then converted to N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide through reaction with thionyl chloride and ammonia.

Scientific Research Applications

N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide has been found to have potential therapeutic applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-tumor, and anti-viral activities. N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which makes it a potential candidate for the treatment of inflammatory diseases. In addition, N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide has been found to induce cell cycle arrest and apoptosis in cancer cells, making it a potential anti-cancer agent. N-(1,3-benzodioxol-4-ylmethyl)-2-chloroacetamide has also been shown to have anti-viral activity against hepatitis B virus, making it a potential treatment for hepatitis B virus infection.